molecular formula C11H13NO2 B14832336 4-(Tert-butoxy)-2-hydroxybenzonitrile

4-(Tert-butoxy)-2-hydroxybenzonitrile

Cat. No.: B14832336
M. Wt: 191.23 g/mol
InChI Key: NNGMDPCZLFMGPP-UHFFFAOYSA-N
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Description

4-(Tert-butoxy)-2-hydroxybenzonitrile is a benzonitrile derivative featuring a hydroxy group at the ortho position (C2) and a tert-butoxy group at the para position (C4) on the benzene ring. The tert-butoxy group (-O-C(CH₃)₃) is a bulky, lipophilic substituent that enhances steric protection and influences solubility, while the hydroxy group (-OH) contributes to hydrogen bonding and acidity.

Properties

Molecular Formula

C11H13NO2

Molecular Weight

191.23 g/mol

IUPAC Name

2-hydroxy-4-[(2-methylpropan-2-yl)oxy]benzonitrile

InChI

InChI=1S/C11H13NO2/c1-11(2,3)14-9-5-4-8(7-12)10(13)6-9/h4-6,13H,1-3H3

InChI Key

NNGMDPCZLFMGPP-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC1=CC(=C(C=C1)C#N)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Tert-butoxy)-2-hydroxybenzonitrile typically involves the etherification of para-chlorophenol with isobutene in the presence of a catalyst such as sulfuric acid or a quaternary ammonium salt . The reaction is carried out under controlled conditions to ensure high yield and purity of the product. Another method involves the use of tert-butyl alcohol and sodium hydride to produce the tert-butoxy group, followed by further reactions to introduce the hydroxy and nitrile groups .

Industrial Production Methods

Industrial production of 4-(Tert-butoxy)-2-hydroxybenzonitrile may involve large-scale etherification processes using readily available raw materials such as para-chlorophenol and isobutene. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

4-(Tert-butoxy)-2-hydroxybenzonitrile undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

Scientific Research Applications

4-(Tert-butoxy)-2-hydroxybenzonitrile has several applications in scientific research:

    Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

    Biology: Investigated for its potential biological activity and interactions with biomolecules.

    Medicine: Explored for its potential therapeutic properties and as a building block for drug development.

    Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 4-(Tert-butoxy)-2-hydroxybenzonitrile involves its interaction with specific molecular targets and pathways. The hydroxy group can participate in hydrogen bonding and other interactions, while the nitrile group can act as an electrophile in various reactions. The tert-butoxy group provides steric hindrance, influencing the compound’s reactivity and selectivity in chemical reactions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects and Electronic Properties

The tert-butoxy group distinguishes 4-(Tert-butoxy)-2-hydroxybenzonitrile from analogs with alkyl or alkoxy substituents. Key comparisons include:

Table 1: Structural and Electronic Comparisons
Compound Name Molecular Formula Molecular Weight Substituents (Positions) Key Electronic Effects
4-(Tert-butoxy)-2-hydroxybenzonitrile C₁₁H₁₃NO₂* 205.23* -OH (C2), -O-C(CH₃)₃ (C4), -CN (C1) -CN (EWG), -OH (EDG when deprotonated)
4-(tert-Butyl)-2-nitrobenzonitrile C₁₁H₁₂N₂O₂ 204.23 -NO₂ (C2), -C(CH₃)₃ (C4), -CN (C1) -NO₂ (strong EWG), -CN (EWG)
3-tert-Butyl-4-hydroxy-benzonitrile C₁₁H₁₃NO 175.23 -OH (C4), -C(CH₃)₃ (C3), -CN (C1) -OH (EDG), steric hindrance at C3
Benzeneacetonitrile, 4-hydroxy-2-methoxy- C₉H₉NO₂ 163.18 -OH (C4), -OCH₃ (C2), -CH₂CN (C1) -OCH₃ (EDG), -CH₂CN (moderate EWG)
2-(4-tert-Butylphenyl)benzonitrile C₁₇H₁₇N 235.32 -CN (C2), -C(CH₃)₃ (C4') Biphenyl conjugation, steric bulk

*Calculated based on molecular formula.

  • Electron-Withdrawing vs.
  • Positional Isomerism : 3-tert-Butyl-4-hydroxy-benzonitrile demonstrates how substituent placement affects hydrogen bonding and steric effects. The tert-butyl group at C3 in this analog reduces accessibility to the hydroxy group compared to the tert-butoxy group at C4 in the target compound.

Physicochemical Properties

  • Steric Effects : The tert-butoxy group provides greater steric hindrance than tert-butyl (e.g., 3-tert-Butyl-4-hydroxy-benzonitrile ), which may slow down reactions at the benzene ring.

Research Implications

The tert-butoxy group in 4-(Tert-butoxy)-2-hydroxybenzonitrile offers a balance between steric protection and lipophilicity, making it a candidate for pharmaceutical intermediates where controlled reactivity and solubility are critical. Comparisons with nitro- or tert-butyl-substituted analogs underscore the importance of substituent selection in tuning electronic and steric effects.

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